Cas no 3164-55-4 (Phosphorous acid, octyldiphenyl ester)

• Product Name: Phosphorous acid, octyldiphenyl ester
• CAS No: 3164-55-4
• MF: C₂₀H₂₇O₃P
• MW: 346.4003469944
• CID: 310433
• PubChem ID: 76627
• Update Time: 2025-04-19

Phosphorous acid, octyldiphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid, octyldiphenyl ester
• octyl diphenyl phosphite
• Octyldiphenyl phosphite (7CI)
• Diphenyl octyl phosphite
• Diphenylmonooctylphosphite
• Sumilizer EDP
• Weston ODPP
• SCHEMBL98055
• NS00045643
• 3164-55-4
• Phosphorous acid, octyl diphenyl ester
• (4-Ethoxy-phenyl)-acetonitrile
• DTXSID1062881
• EINECS 221-623-6
• A21914

• Inchi： 1S/C20H27O3P/c1-2-3-4-5-6-13-18-21-24(22-19-14-9-7-10-15-19)23-20-16-11-8-12-17-20/h7-12,14-17H,2-6,13,18H2,1H3
• InChI Key： AXRSHKZFNKUGQB-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCCCCCCCC

Computed Properties

• Exact Mass: 346.16991
• Monoisotopic Mass: 346.16978172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69